Cas no 68084-05-9 (2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile)

2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile structure
68084-05-9 structure
Product name:2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
CAS No:68084-05-9
MF:C13H19N
MW:189.29666
CID:968722
PubChem ID:107100

2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylpent-3-enyl)cyclohex-3-ene-1-carbonitrile
    • 2-(4'-Methyl-3'-pentenyl)-3-cyclohexene-1-carbonitrile
    • 2-(4-methylpent-3-en-1-yl)cyclohex-3-ene-1-carbonitrile
    • 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-penten-1-yl)-
    • 3-Cyclohexene-1-carbonitrile, 2-(4-methyl-3-pentenyl)-
    • DTXSID60887112
    • EINECS 268-418-8
    • 68084-05-9
    • NS00063291
    • ZJTPYSDRFRXYMI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H19N/c1-11(2)6-5-9-12-7-3-4-8-13(12)10-14/h3,6-7,12-13H,4-5,8-9H2,1-2H3
    • InChI Key: ZJTPYSDRFRXYMI-UHFFFAOYSA-N
    • SMILES: CC(=CCCC1C=CCCC1C#N)C

Computed Properties

  • Exact Mass: 189.15187
  • Monoisotopic Mass: 189.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų
  • XLogP3: 3.8

Experimental Properties

  • PSA: 23.79

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